Cas no 245329-81-1 (2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one)

• Product Name: 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one
• CAS No: 245329-81-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 2195846
• PubChem ID: 676763
• Update Time: 2025-05-23

2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-ethanone
• 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone
• 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one
• EN300-1830228
• 245329-81-1
• SB36150
• CS-0254997
• G50741
• 2-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone
• DTXSID20350337
• DB-346650
• SCHEMBL2840339
• AKOS009142975
• 2-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-one

• Inchi： 1S/C10H11NO3/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9/h1-2,5H,3-4,6,11H2
• InChI Key： GWXMOWOUOXOCLW-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(CN)=O)=CC1=2

Computed Properties

• Exact Mass: 193.07389321Da
• Monoisotopic Mass: 193.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one

Introduction to 2-Amino-1-(2,3-Dihydro-1,4-Benzodioxin-6-yl)ethan-1-one (CAS No. 245329-81-1)

2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one, also known by its CAS number 245329-81-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications, including drug discovery and development.

The molecular structure of 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one consists of an amino group attached to a substituted benzodioxin ring. The benzodioxin moiety is a common structural element in many bioactive compounds, contributing to the compound's pharmacological properties. The presence of the amino group further enhances its reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.

Recent studies have explored the biological activities of 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits selective inhibition of a key enzyme in the metabolic pathway associated with neurodegenerative diseases. This finding suggests that 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one could be a valuable lead compound for the development of novel therapeutic agents targeting these conditions.

In addition to its enzymatic inhibition properties, 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one has also been investigated for its anti-inflammatory effects. A 2022 study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation in cellular models by modulating the expression of pro-inflammatory cytokines. These findings highlight the potential of 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one as an anti-inflammatory agent and warrant further investigation into its therapeutic applications.

The synthesis of 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of 6-bromo-chroman with an appropriate amine derivative under controlled conditions. The resulting product is then purified using techniques such as column chromatography to ensure high purity levels suitable for pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies have indicated that 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile and ensure its suitability for clinical use.

The potential applications of 2-Amino-1-(2,3-dihydro-1,4-benzodioxin-6-y l)ethan - 1 - one extend beyond traditional pharmaceuticals. Researchers are exploring its use in combination therapies and as a scaffold for developing multi-target directed ligands (MTDLs). MTDLs are designed to simultaneously target multiple biological pathways involved in complex diseases such as cancer and Alzheimer's disease. The versatility and modularity of 2-Amino - 1 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) ethan - 1 - one make it an attractive candidate for such advanced therapeutic strategies.

In conclusion, 2-Amino - 1 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) ethan - 1 - one (CAS No . 245329 - 81 - 1) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, compounds like 2-Amino - 1 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) ethan - 1 - one are likely to play increasingly important roles in the development of innovative treatments for various diseases.